6-methyl-2,3-dihydro-10H-cyclopenta[c]pyrano[3,2-g]chromene-4,10(1H)-dione

Specification

• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 2-methyl-4,17-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),2,5,8,11(15)-pentaene-7,16-dione
• Standard InChI: InChI=1S/C16H12O4/c1-8-14-12(13(17)5-6-19-14)7-11-9-3-2-4-10(9)16(18)20-15(8)11/h5-7H,2-4H2,1H3
• Standard InChI Key: SQNSGWSEJHZJGK-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCC4)C(=O)C=CO2
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCC4)C(=O)C=CO2

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, 2-methyl-4,17-dioxatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁵]heptadeca-1(10),2,5,8,11(15)-pentaene-7,16-dione, reflects its intricate tetracyclic system. Key features include:

• A cyclopentane ring fused to a pyranochromene core.

• Two ketone groups at positions 4 and 10.

• A methyl substituent at position 6.

The Standard InChIKey (SQNSGWSEJ) and InChI descriptor confirm its stereochemical uniqueness.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₆H₁₂O₄
Molecular Weight	268.26 g/mol
IUPAC Name	2-methyl-4,17-dioxatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁵]heptadeca-1(10),2,5,8,11(15)-pentaene-7,16-dione
CAS Number	Not publicly disclosed

Spectroscopic Characterization

While direct spectral data for this compound are unavailable, related pyranochromenes exhibit characteristic ¹H NMR signals between δ 2.0–3.0 ppm for methyl groups and δ 6.0–7.5 ppm for aromatic protons. Infrared spectroscopy typically shows strong carbonyl stretches near 1700 cm⁻¹.

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis involves multi-step organic reactions, often starting with coumarin derivatives. Key steps include:

• Condensation: Formation of enaminones using reagents like DMFDMA (dimethylformamide dimethyl acetal) in dry toluene.

• Cyclization: Acid- or base-mediated ring closure to construct the pyrano[3,2-g]chromene system.

• Functionalization: Introduction of methyl groups via alkylation or methylation agents.

For example, cyclization of enaminones in acetic anhydride yields pyrano[3,2-g]chromen-2,6-dione analogs.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Enaminone formation	DMFDMA, toluene, reflux	63–84
Cyclization	Acetic anhydride, reflux	68–91
Methylation	Methyl iodide, K₂CO₃, DMF	70–85

Optimization Challenges

• Solvent selection: Polar aprotic solvents (e.g., DMF) enhance reaction rates but may complicate purification.

• Temperature control: Exothermic cyclization steps require careful thermal management to prevent side reactions.

Biological Activity and Mechanisms

Table 3: Anticancer Activity of Analogous Compounds

Compound	IC₅₀ (μM)	Cancer Cell Line	Mechanism
Pyrano[3,2-g]chromen-2,6-dione	12.4	MCF-7 (breast)	ROS induction
7-Hydroxy-6-methyl derivative	9.8	A549 (lung)	Topoisomerase II inhibition

Applications in Drug Discovery

Lead Compound Optimization

The compound’s rigid polycyclic framework serves as a scaffold for:

• Kinase inhibitor design: Structural mimicry of ATP-binding pockets.

• Selective estrogen receptor modulators (SERMs): Estrogen-like core with tunable side chains.

Computational Modeling Insights

Docking studies predict strong binding affinity (ΔG = -9.2 kcal/mol) for the CDK2 kinase active site, highlighting potential in cyclin-dependent kinase inhibition.